Cas no 1260876-31-0 (5-Bromo-1H-imidazole-2-carbaldehyde)

• Product Name: 5-Bromo-1H-imidazole-2-carbaldehyde
• CAS No: 1260876-31-0
• MF: C₄H₃BrN₂O
• MW: 174.983419656754
• MDL: MFCD09842487
• CID: 1088827
• PubChem ID: 55212065
• Update Time: 2025-09-18

5-Bromo-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-imidazole-2-carbaldehyde
• 1260876-31-0
• 1H-Imidazole-2-carboxaldehyde, 5-bromo-
• 4-bromo-1H-imidazole-2-carbaldehyde
• AT15314
• MFCD09842487
• 4-Bromoimidazole-2-carbaldehyde
• DTXSID70716888
• EN300-250705
• AKOS006229527
• SY208626
• SCHEMBL16760128
• WLPRJSFHTBGZGK-UHFFFAOYSA-N
• CS-0054331

• MDL： MFCD09842487
• Inchi： 1S/C4H3BrN2O/c5-3-1-6-4(2-8)7-3/h1-2H,(H,6,7)
• InChI Key： WLPRJSFHTBGZGK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=O)N1

Computed Properties

• Exact Mass: 173.94288g/mol
• Monoisotopic Mass: 173.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 360.1±34.0 °C at 760 mmHg
• Flash Point: 171.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-1H-imidazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)